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Experimental Data for Oxine-Copper

Get Quote

The following data is extracted from a 2024 study investigating the dissipation kinetics and terminal residues

of oxine-copper on cucumber and watermelon [1].

Parameter Cucumber Watermelon

Half-life (Dissipation Study) 1.77 - 2.11 days 3.57 - 4.68 days [1]

Terminal Residues (at recommended <0.01 - 0.264 mg/kg <0.01 - 0.0641 mg/kg [1]

PHI)

Recommended PHI (Pre-Harvest 5-7 days 14-21 days [1]

Interval)

Analytical Method QUEChERS + UPLC- QUEChERS + UPLC-MS/MS
MS/MS [1]

LOQ (Limit of Quantification) 0.01 mg/kg 0.01 mg/kg [1]

Recovery Rate 75.5% - 95.8% 75.5% - 95.8% [1]
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Experimental Protocol for Oxine-Copper Study

The data in the table above was generated using the following detailed methodology, which you can use as a

reference for evaluating or designing comparable studies [1]:

¢ Field Trial Design: The residue experiments were conducted following Chinese guidelines (NY/T
788-2018). Field trials for cucumbers were carried out in 12 different provinces to account for
geological and climate differences [1].
e Sample Collection:
o For dissipation studies: Cucumber samples were collected at 0 (2 hours after application), 1,
3, 5, and 7 days. Watermelon samples were collected at 0, 3, 7, 14, and 21 days post-
application [1].
o For terminal residue studies: Cucumbers were collected 5 and 7 days after the final
application, and watermelons were collected 14 and 21 days after the last application [1].
e Sample Preparation (QUEChERS Method):
o Extraction: A 10 g crushed sample was weighed and shaken with 20 mL of acetonitrile. Then, 3
g of NaCl and 2 g of MgSOa4 were added for liquid-liquid partitioning [1].
o Purification: A 1.5 mL aliquot of the extraction solution was cleaned using a dispersive solid-
phase extraction (d-SPE) tube containing a mixture of PSA (Primary Secondary Amine) and
MgSOa [1].
¢ Instrumental Analysis (UPLC-MS/MS):
o Apparatus: Ultra-Performance Liquid Chromatography coupled with Tandem Mass
Spectrometry.
o Column: Waters ACQUITY UPLC BEH HILIC column (2.1 mm x 50 mm, 1.7 pm).
o Mobile Phase: Gradient elution using 0.1% formic acid in deionized water and acetonitrile.
o Detection: Multiple Reaction Monitoring (MRM) mode with an electrospray ionization (ESI)
source operating in negative ion mode [1].
¢ Risk Assessment: The long-term dietary risk probability was calculated based on the terminal
residue data and compared with acceptable daily intake values [1].

The experimental workflow for this study is summarized in the diagram below.
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How to Proceed with Your Comparison

Since a direct comparison is not available in the searched literature, here are suggestions for building a more

comprehensive guide:
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e Consult Specialized Databases: You may find direct comparative studies by searching deeper in
specialized scientific databases such as ACS Publications, ScienceDirect, SpringerLink, or Google
Scholar using specific search terms like "copper hydroxide dissipation half-life," "copper oxychloride
residue," or "comparative dissipation kinetics copper fungicides."

e Compare by Inference: You can note that oxine-copper is an organic complex [2], while other
common agricultural fungicides like copper hydroxide and copper oxychloride are different chemical
forms [3]. Furthermore, copper oxide is noted for having a very high copper content (around 83%) [3].
These fundamental chemical differences typically lead to variations in solubility, release rate of copper
ions, and ultimately, their dissipation behavior in the environment.

¢ Focus on Available Data: When direct comparisons are absent, you can structure your guide to
present the available data for each fungicide separately, clearly citing the sources and experimental
conditions, and discuss the factors that influence dissipation, such as chemical formulation, crop type,
and climate.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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